tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride
Overview
Description
“tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride” is a chemical compound with the IUPAC name tert-butyl ((1R,3S)-3-aminocyclopentyl)carbamate–tert-butyl ((1S,3R)-3-aminocyclopentyl)carbamate (1/1) dihydrochloride . It has a molecular weight of 473.48 .
Synthesis Analysis
A method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride, a key chiral intermediate of an anti-AIDS drug Bictegravir, has been described in a patent . The process route comprises steps of oxidizing tert-butyl hydroxylamine carbonate into tert-butyl nitrosyl carbonate under the catalysis of copper chloride and 2-ethyl-2-oxazoline, and then carrying out a hetero Diels-Alder reaction with cyclopentadiene in situ .Molecular Structure Analysis
The InChI code for this compound is 1S/2C10H20N2O2.2ClH/c21-10(2,3)14-9(13)12-8-5-4-7(11)6-8;;/h27-8H,4-6,11H2,1-3H3,(H,12,13);21H/t27-,8+;;/m10…/s1 .Physical And Chemical Properties Analysis
This compound has a storage temperature of 28°C . It is a solid at room temperature .properties
CAS RN |
2307784-28-5 |
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Product Name |
tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate hydrochloride |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.72 g/mol |
IUPAC Name |
tert-butyl (1R,3S)-3-aminocyclopentane-1-carboxylate;hydrochloride |
InChI |
InChI=1S/C10H19NO2.ClH/c1-10(2,3)13-9(12)7-4-5-8(11)6-7;/h7-8H,4-6,11H2,1-3H3;1H/t7-,8+;/m1./s1 |
InChI Key |
LHQLGZQHURQKSG-WLYNEOFISA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H]1CC[C@@H](C1)N.Cl |
SMILES |
CC(C)(C)OC(=O)C1CCC(C1)N.Cl |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCC(C1)N.Cl |
Origin of Product |
United States |
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